Cas no 20271-35-6 (5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile)

• Product Name: 5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile
• CAS No: 20271-35-6
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• MDL: MFCD02752908
• CID: 909435
• PubChem ID: 329859
• Update Time: 2025-04-19

5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-benzyl-1H-1,2,3-triazole-4-carbonitrile
• 5-amino-1-benzyltriazole-4-carbonitrile
• 1H-[1,2,3]Triazole-4-carbonitrile, 5-amino-1-benzyl-
• 1H-1,2,3-Triazole-4-carbonitrile, 5-amino-1- (phenylmethyl)-
• 1H-1,2,3-Triazole-4-carbonitrile, 5-amino-1-benzyl-
• NSC-314884
• MFCD02752908
• CS-0233686
• HMS2666D19
• Oprea1_459366
• 1H-1,3-Triazole-4-carbonitrile, 5-amino-1-benzyl-
• DTXSID60317348
• MLS000728711
• NSC314884
• 20271-35-6
• SMR000306990
• STK764654
• 5-amino-1-benzyl-triazole-4-carbonitrile
• CHEMBL1519006
• 5-amino-1-benzyl-4-cyano-1,2,3-triazole
• SCHEMBL10888984
• 5-amino-1-benzyl-1,2,3-triazole-4-carbonitrile
• 1H-1,3-Triazole-4-carbonitrile, 5-amino-1-(phenylmethyl)-
• Z1201621880
• AKOS001741262
• EN300-135376

• MDL： MFCD02752908
• Inchi： 1S/C10H9N5/c11-6-9-10(12)15(14-13-9)7-8-4-2-1-3-5-8/h1-5H,7,12H2
• InChI Key： XWQIUVCDURLODQ-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)N=N1)N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.08597
• Monoisotopic Mass: 199.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 472.9°C at 760 mmHg
• Flash Point: 239.8°C
• Refractive Index: 1.689
• PSA: 80.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives